Resiment resin luting agent
Description
Resin luting agents are adhesive materials used in dentistry to bond indirect restorations (e.g., crowns, bridges, inlays) to tooth structures. They are classified into light-cured, dual-cured, and chemically cured systems, offering advantages such as high bond strength, low solubility, and aesthetic versatility . Unlike conventional cements (e.g., zinc phosphate, glass ionomer), resin-based agents rely on micromechanical and chemical adhesion, making them suitable for all-ceramic and fiber-reinforced restorations .
Properties
CAS No. |
150779-39-8 |
|---|---|
Molecular Formula |
C10H4Cl4 |
Synonyms |
Resiment resin luting agent |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Factors in Performance
- Surface Treatments : Sandblasting + silanization increases bond strength to fiber posts by 40–50% compared to untreated surfaces . Silica coating (Rocatec) enhances resin bond strength to alumina ceramics (36.2 MPa vs. 3.3 MPa untreated) .
- Polymerization : Dual-cured resins achieve higher conversion rates (81%) than autopolymerized systems (26–61%) .
- Wear Resistance : Microfilled resin cements outperform hybrid types in reducing interfacial gap wear .
Clinical Recommendations
- All-Ceramic Restorations : Use etch-and-rinse resin cements for maximal bond strength (30–35 MPa) .
- Fiber Posts : Opt for preheated composites or dual-cured resins with sandblasting/silanization .
- High-Moisture Environments : Self-adhesive resins or RMGI are suitable, balancing bond strength and fluoride release .
Q & A
Q. What methodologies are emerging for evaluating the biological compatibility of resin luting agents in vivo?
- Methodological Answer : Use animal models (e.g., rat subcutaneous implantation) to assess inflammatory response (histopathology) and monomer release (HPLC). For human studies, conduct controlled clinical trials (RCTs) with biomarkers (e.g., IL-6, TNF-α) in crevicular fluid. Follow CONSORT guidelines for reporting .
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